Cas no 1525585-15-2 (1-(5-chlorofuran-2-yl)methylpiperazine)

• Product Name: 1-(5-chlorofuran-2-yl)methylpiperazine
• CAS No: 1525585-15-2
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 6400597
• PubChem ID: 82506184
• Update Time: 2025-05-21

1-(5-chlorofuran-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)methylpiperazine
• 1-[(5-chlorofuran-2-yl)methyl]piperazine
• 1525585-15-2
• EN300-1986748

• Inchi： 1S/C9H13ClN2O/c10-9-2-1-8(13-9)7-12-5-3-11-4-6-12/h1-2,11H,3-7H2
• InChI Key： ZEERLOYXXKLKLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2CCNCC2)O1

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.4Ų

Additional information on 1-(5-chlorofuran-2-yl)methylpiperazine

1-(5-Chlorofuran-2-yl)methylpiperazine: A Comprehensive Overview

The compound 1-(5-chlorofuran-2-yl)methylpiperazine, identified by the CAS number 1525585-15-2, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule, characterized by a piperazine ring fused with a chlorinated furan moiety, exhibits intriguing chemical behavior and biological activity, making it a subject of extensive research.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly in the development of anti-inflammatory and antifungal agents. The incorporation of a chlorine atom in the furan ring further enhances the compound's reactivity and selectivity, as demonstrated in various enzymatic assays. Researchers have reported that 1-(5-chlorofuran-2-yl)methylpiperazine shows promising activity against several fungal strains, suggesting its potential as a lead compound for antifungal drug development.

In addition to its biological applications, the synthesis of 1-(5-chlorofuran-2-yl)methylpiperazine has been optimized through advanced synthetic methodologies. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled chemists to achieve higher yields and better purity levels. These advancements not only facilitate large-scale production but also pave the way for further structural modifications to explore its pharmacokinetic properties.

The structural versatility of this compound has also led to its investigation in the context of peptide synthesis and bioconjugation. The piperazine ring, known for its ability to form stable amide bonds, serves as an ideal scaffold for attaching various functional groups. Recent research has focused on incorporating this compound into peptide-based drug delivery systems, where it has shown enhanced stability and bioavailability compared to traditional scaffolds.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding interactions of 1-(5-chlorofuran-2-yl)methylpiperazine with target proteins. These studies reveal that the compound's unique geometry allows for favorable interactions with key residues in enzyme active sites, contributing to its observed biological activity.

In conclusion, 1-(5-chlorofuran-2-yl)methylpiperazine, with its distinctive chemical structure and diverse applications, represents a valuable asset in contemporary chemical research. Its continued exploration across multiple disciplines promises to unlock new therapeutic potentials and contribute to the advancement of medicinal chemistry.